Cas no 1214345-81-9 (Ethyl 5-chloro-2-fluoronicotinate)

Ethyl 5-chloro-2-fluoronicotinate is a fluorinated nicotinate ester widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both chloro and fluoro substituents on the pyridine ring, enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to serve as a versatile building block. High purity grades are available to meet stringent research and industrial requirements.

Ethyl 5-chloro-2-fluoronicotinate structure

1214345-81-9 structure

Product Name:Ethyl 5-chloro-2-fluoronicotinate

CAS No:1214345-81-9

MF:C₈H₇ClFNO₂

MW:203.598084688187

MDL:MFCD14698189

CID:839650

PubChem ID:46311301

Update Time:2025-06-07

Ethyl 5-chloro-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-2-fluoronicotinate
- 5-Chloro-2-fluoronicotinic acid ethyl ester
- ethyl 5-chloro-2-fluoropyridine-3-carboxylate
- MFCD14698189
- BS-53040
- CS-0195209
- Ethyl5-chloro-2-fluoronicotinate
- E77931
- 1214345-81-9
- AKOS022186561
- 3-Pyridinecarboxylic acid, 5-chloro-2-fluoro-, ethyl ester
- MDL： MFCD14698189
- Inchi： 1S/C8H7ClFNO2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3
- InChI Key： LBTWDGIYZVPNNN-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(C(=O)OCC)=C1)F

Computed Properties

Exact Mass: 203.0149343g/mol
Monoisotopic Mass: 203.0149343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 39.2Å²

Ethyl 5-chloro-2-fluoronicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB515911-500 mg	5-Chloro-2-fluoronicotinic acid ethyl ester	1214345-81-9		500MG	€247.20	2023-04-17
abcr	AB515911-1 g	5-Chloro-2-fluoronicotinic acid ethyl ester	1214345-81-9		1g	€325.10	2023-04-17
abcr	AB515911-5 g	5-Chloro-2-fluoronicotinic acid ethyl ester	1214345-81-9		5g	€1,037.40	2023-04-17
Chemenu	CM131168-250mg	ethyl 5-chloro-2-fluoronicotinate	1214345-81-9	95%	250mg	$94	2023-02-18
Chemenu	CM131168-1g	ethyl 5-chloro-2-fluoronicotinate	1214345-81-9	95%	1g	$222	2023-02-18
TRC	E903818-250mg	Ethyl 5-Chloro-2-fluoronicotinate	1214345-81-9		250mg	$345.00	2023-05-18
TRC	E903818-500mg	Ethyl 5-Chloro-2-fluoronicotinate	1214345-81-9		500mg	$563.00	2023-05-18
TRC	E903818-1g	Ethyl 5-Chloro-2-fluoronicotinate	1214345-81-9		1g	$ 800.00	2022-06-05
Matrix Scientific	205106-1g	Ethyl 5-chloro-2-fluoropyridine-3-carboxylate	1214345-81-9		1g	$538.00	2023-09-07
Matrix Scientific	205106-5g	Ethyl 5-chloro-2-fluoropyridine-3-carboxylate	1214345-81-9		5g	$1645.00	2023-09-07